Cas no 2229190-95-6 (2-(2-fluoro-6-methoxy-4-methylphenyl)acetaldehyde)

2-(2-Fluoro-6-methoxy-4-methylphenyl)acetaldehyde is a fluorinated aromatic aldehyde with a methoxy and methyl substituent on the phenyl ring. Its unique structure, featuring both electron-donating (methoxy, methyl) and electron-withdrawing (fluoro) groups, makes it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. The aldehyde functionality allows for further derivatization via condensation, reduction, or nucleophilic addition reactions. The fluorine atom enhances metabolic stability and binding affinity in bioactive molecules, while the methoxy and methyl groups contribute to steric and electronic modulation. This compound is suited for applications requiring precise control over molecular properties in drug discovery and fine chemical synthesis.
2-(2-fluoro-6-methoxy-4-methylphenyl)acetaldehyde structure
2229190-95-6 structure
Product Name:2-(2-fluoro-6-methoxy-4-methylphenyl)acetaldehyde
CAS No:2229190-95-6
MF:C10H11FO2
MW:182.191546678543
CID:6000877
PubChem ID:165972312
Update Time:2025-06-11

2-(2-fluoro-6-methoxy-4-methylphenyl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-(2-fluoro-6-methoxy-4-methylphenyl)acetaldehyde
    • 2229190-95-6
    • EN300-1734055
    • Inchi: 1S/C10H11FO2/c1-7-5-9(11)8(3-4-12)10(6-7)13-2/h4-6H,3H2,1-2H3
    • InChI Key: PWRYPLGFFJGOQZ-UHFFFAOYSA-N
    • SMILES: FC1=CC(C)=CC(=C1CC=O)OC

Computed Properties

  • Exact Mass: 182.07430775g/mol
  • Monoisotopic Mass: 182.07430775g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 26.3Ų

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Additional information on 2-(2-fluoro-6-methoxy-4-methylphenyl)acetaldehyde

Comprehensive Overview of 2-(2-fluoro-6-methoxy-4-methylphenyl)acetaldehyde (CAS No. 2229190-95-6)

2-(2-fluoro-6-methoxy-4-methylphenyl)acetaldehyde (CAS No. 2229190-95-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique fluoro and methoxy substituents, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a phenylacetaldehyde backbone, makes it a valuable building block for designing novel therapeutics and crop protection agents.

In recent years, the demand for fluorinated compounds like 2-(2-fluoro-6-methoxy-4-methylphenyl)acetaldehyde has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its potential applications in drug discovery, where fluorination is a key strategy to improve pharmacokinetic properties. The compound's methoxy group further enhances its reactivity, enabling selective modifications for targeted synthesis.

The agrochemical industry also benefits from 2-(2-fluoro-6-methoxy-4-methylphenyl)acetaldehyde, as it contributes to the development of next-generation pesticides. With growing concerns about sustainable agriculture and environmental impact, this compound's role in creating eco-friendly pest control solutions aligns with global trends. Its low toxicity profile and high efficacy make it a preferred choice for innovative formulations.

From a synthetic chemistry perspective, CAS No. 2229190-95-6 is notable for its compatibility with green chemistry principles. Researchers are exploring catalyst-free reactions and solvent-free conditions to optimize its production, reducing waste and energy consumption. This aligns with the broader push toward sustainable chemical manufacturing, a topic frequently searched by professionals in the field.

Analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed to characterize 2-(2-fluoro-6-methoxy-4-methylphenyl)acetaldehyde, ensuring high purity and consistency. Quality control is critical, as even minor impurities can affect downstream applications. The compound's stability under various conditions is another area of active investigation, particularly for long-term storage and transportation.

Market trends indicate a rising interest in custom synthesis of fluorinated intermediates, with CAS No. 2229190-95-6 being a frequently requested item. Pharmaceutical companies and research institutions are collaborating to explore its potential in cancer therapeutics and central nervous system (CNS) drugs, leveraging its structural features to enhance drug-target interactions.

In conclusion, 2-(2-fluoro-6-methoxy-4-methylphenyl)acetaldehyde (CAS No. 2229190-95-6) represents a cutting-edge compound with multifaceted applications. Its relevance in drug development, agrochemical innovation, and sustainable chemistry underscores its importance in modern science. As research progresses, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and agriculture.

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